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Compound of Interest

Compound Name: Cy5-PEG2-TCO

Cat. No.: B15137035 Get Quote

An In-depth Technical Guide to Cy5-PEG2-TCO: Structure, Properties, and Applications in

Bioorthogonal Chemistry

Introduction
Cy5-PEG2-TCO is a fluorescent probe that combines the far-red emitting cyanine dye, Cy5,

with a bioorthogonal reactive group, trans-cyclooctene (TCO), via a short polyethylene glycol

(PEG) linker. This molecule is specifically designed for advanced bioconjugation and imaging

applications. The core utility of Cy5-PEG2-TCO lies in its ability to react with tetrazine-modified

molecules through an exceptionally fast and specific bioorthogonal reaction known as the

inverse-electron demand Diels-Alder (iEDDA) cycloaddition.[1][2][3] This reaction's high

efficiency and biocompatibility make it an ideal tool for labeling and visualizing biomolecules in

complex biological systems, including living cells and in vivo models.[4][5][6] This guide

provides a comprehensive overview of the chemical structure, properties, and experimental

applications of Cy5-PEG2-TCO for researchers in drug development and life sciences.

Chemical Structure and Properties
The structure of Cy5-PEG2-TCO consists of three key components: the Cy5 fluorophore, a

hydrophilic PEG2 spacer, and the TCO reactive moiety. The Cy5 core provides the far-red

fluorescent signal, which is advantageous for biological imaging due to reduced

autofluorescence from cellular components. The PEG2 linker enhances solubility and

minimizes non-specific binding.[7] The TCO group enables covalent attachment to tetrazine-

functionalized targets.[1]
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The general chemical formula for Cy5-PEG2-TCO is C47H65ClN4O5, and it has a molecular

weight of approximately 801.50 g/mol .[1][8]

Physicochemical and Spectroscopic Properties
Quantitative data for Cy5-PEG2-TCO and related compounds are summarized in the table

below. These properties are crucial for designing and executing labeling and imaging

experiments.

Property Value Source(s)

Molecular Weight 801.50 g/mol [1]

Molecular Formula C47H65ClN4O5 [8]

Appearance Blue solid [3][9]

Excitation Maximum (λex) ~646-651 nm [3][10][11]

Emission Maximum (λem) ~662-670 nm [3][10][11][12]

Extinction Coefficient ~250,000 M⁻¹cm⁻¹ [11][13][14]

Fluorescence Quantum Yield ~0.2 [11][14]

Solubility Soluble in DMSO, DMF [3][9][15]

Purity >95% [8][9][16]

Storage Conditions
-20°C, protect from light and

moisture
[8][9][16]

Core Reaction: TCO-Tetrazine Ligation
The primary application of Cy5-PEG2-TCO revolves around its reaction with a tetrazine (Tz).

This is an inverse-electron demand Diels-Alder (iEDDA) reaction, a type of "click chemistry"

that is known for its exceptional speed and selectivity.[4][6] The TCO group (dienophile) reacts

with the electron-deficient tetrazine (diene) to form a stable dihydropyridazine linkage,

releasing nitrogen gas as the only byproduct.[4] This reaction is highly bioorthogonal, meaning

it does not interfere with native biological functional groups, and can proceed efficiently in

aqueous buffers and even in living systems without the need for a catalyst.[4][5]
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TCO-Tetrazine inverse electron demand Diels-Alder (iEDDA) reaction pathway.

Experimental Protocols
General Protocol for Labeling a Tetrazine-Modified
Protein
This protocol outlines the basic steps for conjugating Cy5-PEG2-TCO to a protein that has

been previously functionalized with a tetrazine group.

Materials:

Tetrazine-modified protein in a suitable buffer (e.g., PBS, pH 7.4). Buffer should be free of

primary amines like Tris.

Cy5-PEG2-TCO.

Anhydrous DMSO or DMF.

Spin desalting columns or dialysis equipment for purification.
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Methodology:

Prepare Cy5-PEG2-TCO Stock Solution: Dissolve Cy5-PEG2-TCO in anhydrous DMSO or

DMF to a concentration of 1-10 mM. Store any unused portion at -20°C, protected from light.

Prepare Protein Solution: Adjust the concentration of the tetrazine-modified protein to 1-5

mg/mL in PBS buffer, pH 7.4.

Ligation Reaction: Add a 1.5 to 5-fold molar excess of the Cy5-PEG2-TCO stock solution to

the protein solution. The reaction can be carried out at room temperature for 30-60 minutes

or at 4°C for 2-4 hours. The optimal ratio and time may need to be determined empirically.

Monitor Reaction (Optional): The reaction can be monitored by the disappearance of the

tetrazine's characteristic absorbance around 520-540 nm.[4]

Purification: Remove the unreacted Cy5-PEG2-TCO from the labeled protein using a spin

desalting column or by dialysis against PBS buffer.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the purified conjugate at 280 nm (for the protein) and ~650 nm (for Cy5).

General Protocol for Fluorescent Cell Imaging
This protocol describes how to use a Cy5-labeled antibody to image cells expressing a target

antigen.

Materials:

Cells cultured on glass coverslips or in imaging-compatible plates.

Cy5-labeled antibody (prepared as above).

Phosphate-Buffered Saline (PBS).

Fixation buffer (e.g., 4% paraformaldehyde in PBS).

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if imaging intracellular targets.
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Blocking buffer (e.g., 1% BSA in PBS).

Nuclear counterstain (e.g., DAPI).

Mounting medium.

Fluorescence microscope with appropriate filter sets for Cy5 and DAPI.

Methodology:

Cell Preparation: Wash the cultured cells twice with PBS.

Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS.

Permeabilization (for intracellular targets): If the target protein is intracellular, incubate the

cells with permeabilization buffer for 10 minutes.

Blocking: Block non-specific binding by incubating the cells with blocking buffer for 30-60

minutes.

Antibody Incubation: Dilute the Cy5-labeled antibody to the desired concentration in blocking

buffer and incubate with the cells for 1-2 hours at room temperature or overnight at 4°C.

Washing: Wash the cells three times with PBS to remove unbound antibody.

Counterstaining: Incubate the cells with DAPI solution for 5 minutes to stain the nuclei.

Final Wash and Mounting: Wash the cells twice with PBS and mount the coverslips onto

microscope slides using an appropriate mounting medium.

Imaging: Visualize the cells using a fluorescence microscope. Capture images using the Cy5

channel (Ex: ~640-650 nm, Em: ~660-670 nm) and the DAPI channel.
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Workflow for protein labeling and subsequent cell imaging.
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Stability and Handling
Cy5-PEG2-TCO should be stored at -20°C in a desiccated environment and protected from

light.[8] The TCO moiety, being a strained alkene, has a finite half-life and can isomerize to the

less reactive cis-cyclooctene (CCO) over time, especially when not stored properly.[17] For this

reason, long-term storage is not recommended, and stock solutions should ideally be used

within a reasonable timeframe.[17] Studies on TCO stability have shown that some derivatives

can be susceptible to degradation or isomerization, particularly in the presence of thiols or

when stored neat at room temperature.[18][19] Therefore, proper storage and handling are

critical to ensure the reactivity of the probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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